Cas no 647026-56-0 (1,2-Ethanediol, 1-(3-chloro-4-methoxyphenyl)-, (1R)-)

• Product Name: 1,2-Ethanediol, 1-(3-chloro-4-methoxyphenyl)-, (1R)-
• CAS No: 647026-56-0
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 418038
• PubChem ID: 71379000
• Update Time: 2025-04-19

1,2-Ethanediol, 1-(3-chloro-4-methoxyphenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(3-chloro-4-methoxyphenyl)-, (1R)-
• 647026-56-0
• (1R)-1-(3-Chloro-4-methoxyphenyl)ethane-1,2-diol
• DTXSID40801593

• Inchi： 1S/C9H11ClO3/c1-13-9-3-2-6(4-7(9)10)8(12)5-11/h2-4,8,11-12H,5H2,1H3/t8-/m0/s1
• InChI Key： UVRQKESAVRHEDM-QMMMGPOBSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CO)O)OC

Computed Properties

• Exact Mass: 202.03973
• Monoisotopic Mass: 202.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69